2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane

• CAS RN: 156049-56-8
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-[2-(2-methylidenecyclopropyl)ethyl]-1,3-dioxolane
• InChI: InChI=1S/C9H14O2/c1-7-6-8(7)2-3-9-10-4-5-11-9/h8-9H,1-6H2
• InChI Key: VMSJLTGEFRTRMW-UHFFFAOYSA-N
• SMILES: C=C1CC1CCC2OCCO2
• synonyms: 1,3-Dioxolane, 2-[2-(methylenecyclopropyl)ethyl]- (9CI)

Description

2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane is not fully understood. However, it has been reported to have antioxidant properties and can scavenge free radicals in the body. It can also inhibit the production of inflammatory cytokines, which can lead to neuroinflammation.
Biochemical and Physiological Effects
2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane has been reported to have various biochemical and physiological effects. It can increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. It can also increase the levels of acetylcholine, which is a neurotransmitter that is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane in lab experiments is its high purity and good yields. This makes it easier to work with and ensures that the results obtained are reliable. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to interpret the results obtained.

Future Directions

There are several future directions for research on 2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane. One direction is to further investigate its mechanism of action and how it can be used to develop new drugs for the treatment of neurological disorders. Another direction is to study its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method yields high purity and good yields, and it has been reported to have neuroprotective effects. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis of 2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane involves the reaction of 2-(2-Methylidenecyclopropyl)ethanol with 1,3-dioxolane in the presence of a strong acid catalyst. This method has been reported to yield high purity and good yields of the desired product.

Scientific Research Applications

2-[2-(2-Methylidenecyclopropyl)ethyl]-1,3-dioxolane has been studied for its potential applications in various fields of scientific research. One such application is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been reported to have neuroprotective effects and can prevent the death of brain cells.